Cas no 921929-70-6 (Pentanoic acid, 1H-indol-3-yl ester)

• Product Name: Pentanoic acid, 1H-indol-3-yl ester
• CAS No: 921929-70-6
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 742978
• PubChem ID: 70400967
• Update Time: 2025-04-19

Pentanoic acid, 1H-indol-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 1H-indol-3-yl ester
• 1H-indol-3-yl pentanoate
• DTXSID10741896
• 921929-70-6
• SCHEMBL10599504

• Inchi： 1S/C13H15NO2/c1-2-3-8-13(15)16-12-9-14-11-7-5-4-6-10(11)12/h4-7,9,14H,2-3,8H2,1H3
• InChI Key： KOQCFLFIBPPWKK-UHFFFAOYSA-N
• SMILES： O(C(CCCC)=O)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.1Ų